10.1039/C8MH01365A | Advances in designs and mechanisms of semiconducting metal oxide nanostructures for high-precision gas sensors operated at room temperature

Advances in designs and mechanisms of semiconducting metal oxide nanostructures for high-precision gas sensors operated at room temperature

Materials Horizons Pub Date: 2018-12-11 DOI: 10.1039/C8MH01365A

Abstract

High-precision gas sensors operated at room temperature are attractive for various real-time gas monitoring applications, with advantages including low energy consumption, cost effectiveness and device miniaturization/flexibility. Studies on sensing materials, which play a key role in good gas sensing performance, are currently focused extensively on semiconducting metal oxide nanostructures (SMONs) used in the conventional resistance type gas sensors. This topical review highlights the designs and mechanisms of different SMONs with various patterns (e.g. nanoparticles, nanowires, nanosheets, nanorods, nanotubes, nanofilms, etc.) for gas sensors to detect various hazardous gases at room temperature. The key topics include (1) single phase SMONs including both n-type and p-type ones; (2) noble metal nanoparticle and metal ion modified SMONs; (3) composite oxides of SMONs; (4) composites of SMONs with carbon nanomaterials. Enhancement of the sensing performance of SMONs at room temperature can also be realized using a photo-activation effect such as ultraviolet light. SMON based mechanically flexible and wearable room temperature gas sensors are also discussed. Various mechanisms have been discussed for the enhanced sensing performance, which include redox reactions, heterojunction generation, formation of metal sulfides and the spillover effect. Finally, major challenges and prospects for the SMON based room temperature gas sensors are highlighted.

Advances in designs and mechanisms of semiconducting metal oxide nanostructures for high-precision gas sensors operated at room temperature

Share View Original Text

Recommended Literature

[1] Contents list Mater. Chem. Front., 2023,7, 561-566 10.1039/D3QM90012F
[2] Physiological chemistry J. Chem. Soc., Abstr., 1919,116, i137-i139 10.1039/CA9191600137
[3] The structure of a new high-spin five-co-ordinated nickel(II) complex Chem. Commun. (London), 1966, 300-301 10.1039/C19660000300
[4] Structural transformations in zopiclone Norman Shankland,William I. F. David,Kenneth Shankland,Alan R. Kennedy,Christopher S. Frampton,Alastair J. FlorenceChem. Commun., 2001, 2204-2205 10.1039/B107075D
[5] Tuning the structure and mechanical property of polymer nanocomposites by employing anisotropic nanoparticles as netpoints† Jianxiang Shen,Wenchuan WangPhys. Chem. Chem. Phys., 2016,18, 25090-25099 10.1039/C6CP04460C
[6] N9 substituent mediated structural tuning of copper–purine complexes: chelate effect and thin film studies† Ilesha Avasthi,Shruti Khanna,Santosh K. TripathiCrystEngComm, 2017,19, 5202-5213 10.1039/C7CE01017F
[7] Are pyridinium ylides radicals?† Fan Liao,Wenhuan Huang,Biao Chen,Zijing Ding,Xingxing Li,Hao Su,Tao Wang,Yucai Wang,Hui Miao,Xiaolong Zhang,Yi Luo,Jinlong Yang,Guoqing ZhangChem. Commun., 2020,56, 11287-11290 10.1039/D0CC04604C
[8] Synthesis of ZnO sol–gel thin-films CMOS-Compatible Mohamed Lajnef,Nessrine Jebari,Cedric Villebasse,Fabien Bayle,Julien Chaste,Ali Madouri,Radouane Chtourou,Etienne HerthRSC Adv., 2021,11, 22723-22733 10.1039/D1RA02241E
[9] CO2 conversion over Cu–Mo2C catalysts: effect of the Cu promoter and preparation method† Angelos A. LappasCatal. Sci. Technol., 2021,11, 1467-1480 10.1039/D0CY02021D
[10] Electrochemical β-chlorosulfoxidation of alkenes† Yi Yu,Yi-Min Jiang,Xiao-Bin Zhu,Yong-Ying Lin,Yaofeng Yuan,Ke-Yin YeOrg. Chem. Front., 2022,9, 5586-5591 10.1039/D2QO01111E

Journal Name：Materials Horizons

Research Products

4-(Methylthio)-6-oxo-2-phenyl-1,6-dihydropyrimidine-5-carbonitrile

CAS no.: 15908-64-2
(R)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid

CAS no.: 132696-46-9
L-Glutamine, L-a-glutamyl-L-lysyl-L-seryl-L-leucylglycyl-L-a-glutamyl-L-alanyl-L-a-aspartyl-L-lysyl-L-alanyl-L-a-aspartyl-L-valyl-L-asparaginyl-L-valyl-L-leucyl-L-threonyl-L-lysyl-L-alanyl-L-lysyl-L-seryl-

CAS no.: 129449-07-6
Kifunensine

CAS no.: 109944-15-2
Abietic Acid Sodium Salt

CAS no.: 14351-66-7
Coenzyme A disulfide, octalithium salt (9CI)

CAS no.: 102778-59-6
2-Ethyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-3,5-dione

CAS no.: 175136-47-7
3-fluoro-2-iodo-aniline;hydrochloride

CAS no.: 122455-37-2
[1,1'-Biphenyl]-2-ol,3-bromo-2'-methoxy-

CAS no.: 141778-86-1
3,4-Bis(octyloxy)benzaldehyde

CAS no.: 131525-50-3